Cas no 1261917-18-3 (5-(4-Chloro-2-methylphenyl)-2-methylphenol)

• Product Name: 5-(4-Chloro-2-methylphenyl)-2-methylphenol
• CAS No: 1261917-18-3
• MF: C₁₄H₁₃ClO
• MW: 232.705423116684
• MDL: MFCD18313284
• CID: 2763312
• PubChem ID: 53218978
• Update Time: 2025-06-08

5-(4-Chloro-2-methylphenyl)-2-methylphenol Chemical and Physical Properties

Names and Identifiers

• 4'-Chloro-2',4-dimethyl[1,1'-biphenyl]-3-ol
• MFCD18313284
• 1261917-18-3
• DTXSID10683863
• 5-(4-CHLORO-2-METHYLPHENYL)-2-METHYLPHENOL
• 5-(4-Chloro-2-methylphenyl)-2-methylphenol, 95%
• 5-(4-Chloro-2-methylphenyl)-2-methylphenol

• MDL： MFCD18313284
• Inchi： 1S/C14H13ClO/c1-9-3-4-11(8-14(9)16)13-6-5-12(15)7-10(13)2/h3-8,16H,1-2H3
• InChI Key： WMDLPCPCHNIBBK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1C=CC(C)=C(C=1)O

Computed Properties

• Exact Mass: 232.0654927Da
• Monoisotopic Mass: 232.0654927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 5-(4-Chloro-2-methylphenyl)-2-methylphenol

Introduction to 5-(4-Chloro-2-methylphenyl)-2-methylphenol (CAS No. 1261917-18-3)

5-(4-Chloro-2-methylphenyl)-2-methylphenol, identified by its CAS number 1261917-18-3, is a significant compound in the realm of pharmaceutical chemistry and organic synthesis. This aromatic phenolic derivative exhibits a unique structural configuration that makes it a valuable intermediate in the development of various therapeutic agents. The presence of both chloro and methyl substituents on the benzene ring imparts distinct chemical properties, enabling its application in multiple synthetic pathways.

The compound's molecular structure, characterized by a phenol group attached to a biphenyl core with specific substituents, suggests potential biological activity. In recent years, there has been growing interest in exploring the pharmacological properties of such derivatives due to their structural similarity to known bioactive molecules. The chloro and methyl groups not only influence the electronic distribution across the molecule but also play a crucial role in determining its interaction with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and metabolic stability of 5-(4-Chloro-2-methylphenyl)-2-methylphenol more accurately. These studies have highlighted its potential as a scaffold for drug discovery, particularly in the context of central nervous system (CNS) disorders and inflammatory conditions. The compound's ability to modulate specific enzymatic pathways has been a focal point of investigation, with preliminary data suggesting promising outcomes in preclinical models.

In the context of medicinal chemistry, the synthesis of 5-(4-Chloro-2-methylphenyl)-2-methylphenol involves multi-step organic reactions that require precise control over reaction conditions. The chloro-substituted benzene ring can undergo various transformations, including nucleophilic aromatic substitution and cross-coupling reactions, which are essential for constructing more complex molecular architectures. These synthetic strategies have been refined over the years, leveraging modern catalytic systems to enhance efficiency and yield.

The role of 5-(4-Chloro-2-methylphenyl)-2-methylphenol as an intermediate has also been explored in the development of agrochemicals. Its structural features make it a suitable precursor for compounds that exhibit herbicidal or fungicidal properties. By modifying its side chains or introducing additional functional groups, chemists can tailor its biological activity to meet specific agricultural needs. This versatility underscores the compound's importance in both pharmaceutical and agrochemical research.

One of the most intriguing aspects of 5-(4-Chloro-2-methylphenyl)-2-methylphenol is its potential as a building block for more complex molecules. Researchers have utilized it to synthesize derivatives with enhanced binding affinity or improved pharmacokinetic profiles. For instance, studies have shown that incorporating this compound into heterocyclic structures can lead to novel agents with potent anti-inflammatory effects. These findings highlight the need for continued exploration of its synthetic applications.

The environmental impact of synthesizing and using 5-(4-Chloro-2-methylphenyl)-2-methylphenol is another critical consideration. Modern green chemistry principles emphasize the development of sustainable synthetic routes that minimize waste and reduce energy consumption. Advances in catalytic methods and solvent systems have made it possible to produce this compound more efficiently while adhering to environmental regulations. Such innovations are essential for ensuring the long-term viability of pharmaceutical manufacturing processes.

Future research directions for 5-(4-Chloro-2-methylphenyl)-2-methylphenol may include exploring its role in targeted drug delivery systems. By integrating this compound into nanocarriers or prodrugs, scientists could enhance its bioavailability and therapeutic efficacy. Additionally, investigating its interactions with metal ions or other small molecules might reveal new mechanisms for modulating biological processes. These avenues represent exciting opportunities for further scientific discovery.

In conclusion, 5-(4-Chloro-2-methylphenyl)-2-methylphenol (CAS No. 1261917-18-3) is a versatile compound with significant applications in pharmaceuticals and agrochemicals. Its unique structural features and chemical properties make it a valuable intermediate for synthesizing bioactive molecules. As research continues to uncover new synthetic strategies and pharmacological applications, this compound is poised to play an increasingly important role in addressing global health challenges.